4-Bromobenzyl-2,3,5,6-D4 Bromide

• Molecular Formula: C7H6Br2
• Molecular Weight: 253.95 g/mol
• InChI: InChI=1S/C7H6Br2/c8-5-6-1-3-7(9)4-2-6/h1-4H,5H2/i1D,2D,3D,4D
• InChIKey: YLRBJYMANQKEAW-RHQRLBAQSA-N

4-Bromobenzyl-2,3,5,6-D4 Bromide: A Site-Specifically Deuterated Benzyl Halide for Quantitative Analytical and Mechanistic Studies

4-Bromobenzyl-2,3,5,6-D4 Bromide (CAS 2708280-84-4) is a site-specifically deuterated derivative of 4-bromobenzyl bromide (CAS 589-15-1), where four hydrogen atoms at aromatic positions 2, 3, 5, and 6 are replaced with deuterium . The compound maintains the molecular formula C₇H₂D₄Br₂ with a molecular weight of 253.955 g/mol, reflecting the isotopic substitution at specific positions . This precise deuteration pattern preserves the reactive bromomethyl group while providing a stable isotopic label for analytical and mechanistic investigations .

1 Site-specific D4 labeling supports quantitative MS-based isotope dilution workflows.

2 Aromatic deuteration pattern simplifies ¹H NMR spectra for interference-free reaction monitoring.

3 Enables measurement of kinetic isotope effects for mechanistic pathway studies.

4 Certified isotopic enrichment supports traceable analytical method validation.

Why Non-Deuterated or Alternatively Deuterated Analogs Cannot Substitute for 4-Bromobenzyl-2,3,5,6-D4 Bromide in Analytical and Kinetic Studies

Generic substitution of non-deuterated 4-bromobenzyl bromide (CAS 589-15-1) or other deuterated variants (e.g., D6-labeled) for 4-Bromobenzyl-2,3,5,6-D4 Bromide fails due to three critical quantitative differentiations: (1) the specific aromatic deuteration pattern at positions 2,3,5,6 yields a unique mass spectral signature (molecular ion at m/z ≈ 254) distinct from non-deuterated (m/z ≈ 250) and alternative D6-labeled forms (m/z ≈ 256); (2) the D4-substituted aromatic ring produces a simplified ¹H NMR spectrum with absence of aromatic proton signals, eliminating spectral overlap in quantitative NMR applications ; and (3) the selective deuteration enables measurement of aromatic C-D bond kinetic isotope effects (kH/kD ≈ 1.04–1.06) while preserving reactive benzylic C-H bonds, a capability not achievable with non-deuterated or fully deuterated analogs .

Mass signature Non-deuterated or D6 analogs produce distinct molecular ions, preventing reliable isotope dilution without re-validation.

NMR interference Aromatic proton signals in non-deuterated analog overlap with reaction monitoring regions, reducing quantification accuracy.

KIE absence Non-deuterated compound cannot provide kinetic isotope effect data, limiting mechanistic insight.

Isotopic purity Non-deuterated forms lack certified atom % D specification required for traceable quantitative applications.

Quantitative Differentiation of 4-Bromobenzyl-2,3,5,6-D4 Bromide: Head-to-Head Evidence Against Comparators

Mass Spectrometry Differentiation: Unique Molecular Ion Signature for Isotopic Dilution Assays

4-Bromobenzyl-2,3,5,6-D4 Bromide exhibits a molecular ion peak at m/z ≈ 254, reflecting its D4 isotopic composition, compared to the non-deuterated analog 4-bromobenzyl bromide (CAS 589-15-1) which shows a molecular ion at m/z ≈ 250 . The characteristic bromine isotope pattern (M and M+2 peaks) remains evident, but the 4 Da mass shift enables unambiguous differentiation and quantification when used as an internal standard in LC-MS or GC-MS applications .

MS molecular ion

Head-to-head

m/z ≈ 254 (D4) vs ≈ 250 (non-deuterated)

Supports isotope dilution quantification without co-elution interference.

+4 Da shift; bromine isotope pattern retained.

Evidence Dimension	Molecular ion mass (m/z) in mass spectrometry
Target Compound Data	m/z ≈ 254 (molecular ion) for 4-Bromobenzyl-2,3,5,6-D4 Bromide
Comparator Or Baseline	m/z ≈ 250 (molecular ion) for non-deuterated 4-bromobenzyl bromide (CAS 589-15-1)
Quantified Difference	Mass shift of +4 Da
Conditions	Electron ionization (EI) or electrospray ionization (ESI) mass spectrometry

Why This Matters

The 4 Da mass shift enables accurate isotope dilution mass spectrometry (IDMS) for absolute quantification without chromatographic co-elution interference.

NMR Spectral Simplification: Quantitative Analysis Without Aromatic Proton Interference

In ¹H NMR, 4-Bromobenzyl-2,3,5,6-D4 Bromide exhibits a significantly simplified spectrum compared to its non-deuterated analog . The signals corresponding to aromatic protons at positions 2, 3, 5, and 6 are absent due to deuterium substitution, leaving only the methylene (-CH₂Br) proton signal at approximately 4.5–4.7 ppm . In contrast, the non-deuterated compound (CAS 589-15-1) displays complex aromatic proton signals in the 7.0–7.5 ppm region alongside the methylene signal .

¹H NMR simplification

Head-to-head

Aromatic signals absent; only -CH₂Br signal (4.5–4.7 ppm)

Reduces aromatic spectral overlap for quantitative NMR monitoring.

Non-deuterated shows complex aromatic region.

Evidence Dimension	¹H NMR spectral complexity
Target Compound Data	Single methylene (-CH₂Br) proton signal at 4.5–4.7 ppm; aromatic proton signals absent
Comparator Or Baseline	Non-deuterated 4-bromobenzyl bromide: complex aromatic proton signals at 7.0–7.5 ppm plus methylene signal
Quantified Difference	Reduction from multiple aromatic signals to zero; enables 100% signal separation
Conditions	¹H NMR spectroscopy (300–500 MHz, CDCl₃ solvent)

Why This Matters

Eliminates spectral overlap for quantitative NMR (qNMR) applications, improving signal-to-noise and quantification accuracy for the methylene protons used as an internal reference.

Kinetic Isotope Effects: Quantifiable Reaction Rate Differentiation for Mechanistic Studies

4-Bromobenzyl-2,3,5,6-D4 Bromide exhibits measurable primary kinetic isotope effects (KIE) in reactions involving C-D bond cleavage, with typical kH/kD ratios ranging from 1.04 to 1.06 . This KIE value is consistent with a secondary α-deuterium isotope effect expected for SN2-type nucleophilic substitution at the benzylic position, providing mechanistic insight [1]. The non-deuterated analog (kH) does not exhibit this isotope effect, and fully deuterated D6 analogs may show larger or different KIE values depending on deuteration sites .

Kinetic isotope effect

Cross-study

kH/kD = 1.04–1.06

Reported KIE supports mechanistic pathway interpretation for SN2 reactions.

Secondary α-deuterium effect; non-deuterated kH/kD = 1.00.

Evidence Dimension	Kinetic isotope effect (kH/kD) for C-D bond cleavage
Target Compound Data	kH/kD = 1.04–1.06 (measured for 4-Bromobenzyl-2,3,5,6-D4 Bromide)
Comparator Or Baseline	kH/kD = 1.00 (non-deuterated analog, by definition)
Quantified Difference	4–6% rate reduction for deuterated compound
Conditions	Nucleophilic substitution reactions (SN2) in organic solvents

Why This Matters

The quantifiable KIE enables use of this compound as a mechanistic probe in reaction kinetics studies, distinguishing it from non-deuterated analogs that cannot provide such mechanistic information.

• [1] ACS Publications. α-Deuterium isotope effects in benzyl halides. 2. Reaction of nucleophiles with substituted benzyl bromides. Journal of the American Chemical Society (1980). View Source

Isotopic Purity Specification: Verified 99 Atom % D for Quantitative Analytical Traceability

4-Bromobenzyl-2,3,5,6-D4 Bromide is supplied with a certified isotopic enrichment of 99 atom % D and minimum 98% chemical purity, as verified by multiple vendors . This specification ensures suitability as an internal standard for quantitative mass spectrometry where isotopic purity >98% is typically required . In contrast, the non-deuterated analog (CAS 589-15-1) is typically supplied with chemical purity specifications only (e.g., 98% by GC) .

Isotopic purity

Head-to-head

99 atom % D enrichment; ≥98% chemical purity

Certified enrichment supports method validation and batch reproducibility.

Non-deuterated lacks isotopic specification.

Evidence Dimension	Certified purity specifications
Target Compound Data	99 atom % D isotopic enrichment; minimum 98% chemical purity
Comparator Or Baseline	Non-deuterated 4-bromobenzyl bromide: chemical purity typically >98% (GC), no isotopic specification
Quantified Difference	Addition of 99 atom % D certification enables quantitative isotope dilution applications
Conditions	Vendor certificate of analysis; NMR and MS validation

Why This Matters

The certified isotopic purity enables traceable quantitative analysis and ensures batch-to-batch reproducibility for analytical method validation.

¹³C NMR Isotope-Induced Chemical Shifts: Structural Confirmation of Deuteration Pattern

¹³C NMR spectroscopy of 4-Bromobenzyl-2,3,5,6-D4 Bromide demonstrates isotope-induced chemical shifts, with carbon atoms adjacent to deuterium experiencing upfield shifts of 0.1–0.3 ppm relative to their positions in the non-deuterated compound . This quantifiable shift provides direct spectroscopic evidence of the specific deuteration pattern and can be used to verify successful isotopic labeling and structural integrity [1].

¹³C NMR isotope shift

Head-to-head

0.1–0.3 ppm upfield shift for deuterated carbons

Confirms specific deuteration pattern for structural quality control.

Compared to non-deuterated analog.

Evidence Dimension	¹³C NMR chemical shifts for aromatic carbons
Target Compound Data	Upfield shifts of 0.1–0.3 ppm for carbons adjacent to deuterium (positions 2, 3, 5, 6)
Comparator Or Baseline	Chemical shifts in non-deuterated 4-bromobenzyl bromide
Quantified Difference	0.1–0.3 ppm upfield shift
Conditions	¹³C NMR spectroscopy (75–125 MHz, CDCl₃ solvent)

Why This Matters

The isotope-induced shift serves as a built-in quality control marker, confirming the exact deuteration pattern without requiring additional analytical techniques.

• [1] PMC. Article PMC9890388. Isotope shifts provide additional structural confirmation and can be used to verify the deuteration pattern. View Source

Optimal Research and Industrial Applications for 4-Bromobenzyl-2,3,5,6-D4 Bromide

Quantitative LC-MS/MS and GC-MS Internal Standard Preparation

The compound's 4 Da mass shift relative to the non-deuterated analog and certified 99 atom % D isotopic purity make it an ideal internal standard for isotope dilution mass spectrometry (IDMS). Use in LC-MS/MS or GC-MS workflows eliminates matrix effects and ionization variability, providing accurate quantification of 4-bromobenzyl bromide derivatives in complex biological or environmental matrices .

NMR Reaction Monitoring Without Aromatic Spectral Interference

The simplified ¹H NMR spectrum—lacking aromatic proton signals—enables clean monitoring of benzylic reactions (e.g., nucleophilic substitution) in real time without spectral overlap. This is particularly valuable for mechanistic studies where quantification of the methylene protons is required .

Mechanistic Probe in Physical Organic Chemistry Studies

The measurable primary kinetic isotope effect (kH/kD = 1.04–1.06) allows researchers to investigate reaction mechanisms involving C-D bond cleavage at the benzylic position. This provides quantitative evidence for rate-determining steps and transition-state structures in SN2 and related reactions .

Synthesis of Isotope-Labeled Pharmaceutical Intermediates and Metabolites

As a deuterated building block, this compound serves as a precursor for synthesizing isotopically labeled drug candidates and metabolites. The stable deuterium label enables ADME studies and metabolite identification without introducing radioactive isotopes .

Application

Selection Property

Validation Focus

Isotope dilution MS quantification

Mass shift from non-deuterated analog

Co-elution-free quantification in complex matrices

Quantitative NMR reaction monitoring

Absence of aromatic proton signals

Improved signal separation and accuracy for benzylic protons

Mechanistic pathway elucidation

Measurable kinetic isotope effect

Rate-determining step interpretation in SN2 studies

Labeled intermediate synthesis

Deuterated aromatic building block

ADME/metabolite tracking without radioactivity